Cas no 1204296-65-0 (6-bromo-2,1-benzisoxazole-3-carboxylic acid)

• Product Name: 6-bromo-2,1-benzisoxazole-3-carboxylic acid
• CAS No: 1204296-65-0
• MF: C₈H₄BrNO₃
• MW: 242.026261329651
• MDL: MFCD09027553
• CID: 4770109
• PubChem ID: 45496741
• Update Time: 2023-11-20

6-bromo-2,1-benzisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,1-benzisoxazole-3-carboxylic acid
• 6-bromo-2,1-benzoxazole-3-carboxylic acid
• 6-bromobenzo[c]isoxazole-3-carboxylic acid

• MDL： MFCD09027553
• Inchi： 1S/C8H4BrNO3/c9-4-1-2-5-6(3-4)10-13-7(5)8(11)12/h1-3H,(H,11,12)
• InChI Key： OVTUMTXURUVLTH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(=O)O)ON=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

6-bromo-2,1-benzisoxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides